Cas no 1550047-07-8 (3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea)

• Product Name: 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea
• CAS No: 1550047-07-8
• MF: C₈H₁₉N₃O
• MW: 173.25596165657
• CID: 5744989
• PubChem ID: 115303393
• Update Time: 2025-07-04

3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-1121840
• 3-(2-amino-2-methylpropyl)-1-(propan-2-yl)urea
• 1550047-07-8
• Urea, N-(2-amino-2-methylpropyl)-N'-(1-methylethyl)-
• 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea

• Inchi： 1S/C8H19N3O/c1-6(2)11-7(12)10-5-8(3,4)9/h6H,5,9H2,1-4H3,(H2,10,11,12)
• InChI Key： CSDAGVUGOJAZAR-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)NCC(C)(C)N

Computed Properties

• Exact Mass: 173.152812238g/mol
• Monoisotopic Mass: 173.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 0.965±0.06 g/cm3(Predicted)
• Boiling Point: 327.0±25.0 °C(Predicted)
• pka: 14.56±0.46(Predicted)

Additional information on 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea

3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea: A Comprehensive Overview

The compound with CAS No 1550047-07-8, known as 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of urea, a simple organic compound with a wide range of applications in both industrial and biomedical contexts. The structure of 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea is characterized by its unique substitution pattern, which includes an amino group attached to a branched alkyl chain and a propan-2-yl group, making it a valuable subject for both theoretical and applied research.

Recent studies have highlighted the potential of 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea in various therapeutic areas, particularly in the development of novel drug candidates. Its structure lends itself well to modifications that can enhance bioavailability, specificity, and efficacy. For instance, researchers have explored the use of this compound as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases.

The synthesis of 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea involves a multi-step process that typically begins with the preparation of the urea core. This is followed by selective substitution reactions to introduce the desired functional groups. The choice of reagents and reaction conditions is critical to ensure high yields and purity, as highlighted in recent publications on advanced organic synthesis techniques.

One of the most promising applications of 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea lies in its ability to act as a bioisostere in drug design. By replacing certain functional groups with structurally similar moieties, researchers can optimize pharmacokinetic properties while maintaining or enhancing biological activity. This approach has been successfully employed in the development of analogs that exhibit improved potency against targets such as protein kinases and G-protein coupled receptors (GPCRs).

In addition to its therapeutic potential, 3-(2-Amino-2-methylpropyl)-1-(propan-2-yl)urea has also been studied for its role in chemical biology. Its ability to form stable complexes with metal ions makes it a valuable tool for probing enzyme mechanisms and studying metalloprotein interactions. Recent findings have demonstrated its utility in catalytic applications, where it serves as a ligand for transition metal catalysts in asymmetric synthesis.

The pharmacokinetic profile of 3-(2-Amino-2-methylpropyl)-1-(propan-2-yliurea) has been extensively investigated, revealing favorable absorption and distribution characteristics. These properties make it an attractive candidate for oral drug delivery systems. Furthermore, preclinical studies have shown minimal toxicity at therapeutic doses, suggesting a favorable safety profile.

Looking ahead, the development of 3-(2-Amino-2-methylpropyl)-1-(propan-2-yliurea) derivatives continues to be an active area of research. Scientists are exploring novel synthetic routes that incorporate sustainable practices, such as the use of microwave-assisted synthesis and green solvents. These advancements not only enhance the efficiency of compound production but also align with global efforts to promote environmentally friendly chemical processes.

In conclusion, 3-(2-Amino-2-methylpropyl)-1-(propan_